Cas no 2248336-90-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-carbamoyl-2-methylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-carbamoyl-2-methylpropanoate
• CAS No: 2248336-90-3
• MF: C₁₃H₁₂N₂O₅
• MW: 276.244783401489
• CID: 5810978
• PubChem ID: 165723801
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-carbamoyl-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2248336-90-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-carbamoyl-2-methylpropanoate
• EN300-6513540

• Inchi： 1S/C13H12N2O5/c1-7(6-10(14)16)13(19)20-15-11(17)8-4-2-3-5-9(8)12(15)18/h2-5,7H,6H2,1H3,(H2,14,16)
• InChI Key： LHDAWKDPYYVNJE-UHFFFAOYSA-N
• SMILES： O(C(C(C)CC(N)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 276.07462149g/mol
• Monoisotopic Mass: 276.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 107Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-carbamoyl-2-methylpropanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-carbamoyl-2-methylpropanoate (CAS No: 2248336-90-3) and Its Emerging Applications in Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-carbamoyl-2-methylpropanoate, identified by its CAS number 2248336-90-3, represents a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic derivatives, characterized by its complex molecular framework, which includes an isoindole core and a carbamoyl functional group. The presence of these structural motifs not only endows the molecule with distinct chemical properties but also opens up a wide array of potential applications in drug discovery and molecular biology.

The isoindole scaffold is a privileged structure in medicinal chemistry, known for its versatility in interacting with biological targets. Its aromaticity and ability to adopt multiple conformations make it an attractive scaffold for designing small molecules with therapeutic potential. In particular, derivatives of isoindole have been extensively studied for their roles as modulators of enzyme activity, receptor binding, and as intermediates in the synthesis of more complex pharmacophores. The specific substitution pattern in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-carbamoyl-2-methylpropanoate further enhances its pharmacological relevance by introducing polar and hydrogen-bonding capable groups that can improve solubility and binding affinity.

The carbamoyl moiety is another critical feature of this compound, contributing to its reactivity and potential biological activity. Carbamoyl groups are commonly found in biologically active molecules and play a crucial role in modulating enzyme function, protein-protein interactions, and signal transduction pathways. The incorporation of a carbamoyl group at the 3-position of the dihydroisoindole ring system in this compound suggests that it may exhibit inhibitory or modulatory effects on target enzymes or receptors. This hypothesis is supported by recent studies demonstrating the importance of carbamoylated heterocycles in the development of novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies using these techniques have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-carbamoyl-2-methylpropanoate can effectively engage with key residues on target proteins, suggesting its potential as a lead compound for further optimization. These computational insights have guided experimental efforts to synthesize analogs with improved pharmacokinetic profiles and enhanced binding affinity.

In addition to its structural features, the synthetic accessibility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-carbamoyl-2-methylpropanoate makes it an attractive candidate for further exploration. The availability of efficient synthetic routes allows for rapid screening of derivatives and the exploration of novel chemical space. This has been particularly valuable in the context of fragment-based drug design, where small molecules like this one serve as starting points for generating libraries of compounds with diverse biological activities.

The growing interest in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-carbamoyl-2-methylpropanoate is also reflected in the increasing number of publications discussing its potential applications. Researchers have explored its utility as a tool compound in biochemical assays, where it serves as a competitive inhibitor or modulator of specific enzymes. These studies have provided valuable insights into the mechanisms of action of related compounds and have identified new targets for therapeutic intervention. Furthermore, the compound has been tested in cell-based assays to evaluate its effects on signaling pathways relevant to diseases such as cancer and neurodegeneration.

The integration of experimental data with computational modeling has been instrumental in understanding the biological relevance of this compound. High-throughput screening campaigns have identified hits that exhibit promising activity against disease-relevant targets, while structure-based drug design approaches have been used to optimize lead compounds based on their predicted binding modes. These combined efforts have led to the development of novel scaffolds with improved pharmacological properties.

Future directions for research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-carbamoyl-2-methylpropanoate include exploring its potential as an intermediate in the synthesis of more complex molecules and investigating its interactions with biological systems at a deeper level. Advances in techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will provide high-resolution structural information about this compound and its complexes with biological targets. This will further enhance our understanding of its mechanism of action and guide the development of next-generation therapeutics.

The versatility and potential applications of 1,3-dioxo-2,3-dihydro-1H-isоindolе-lеvеl 5-cеtamоhеtоnylmеthylester (CAS No: 2248336--90--₃) make it a valuable asset in pharmaceutical research. Its unique structural features combined with its synthetic accessibility position it as a promising candidate for further development into novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic strategies for this compound class，its importance is likely to grow even further.